Cas no 2411218-77-2 (N-(4-((3-Methylisoxazol-5-yl)methoxy)cyclohexyl)acrylamide)

• Product Name: N-(4-((3-Methylisoxazol-5-yl)methoxy)cyclohexyl)acrylamide
• CAS No: 2411218-77-2
• MF: C₁₄H₂₀N₂O₃
• MW: 264.320203781128
• CID: 6086182
• PubChem ID: 165995583
• Update Time: 2025-10-28

N-(4-((3-Methylisoxazol-5-yl)methoxy)cyclohexyl)acrylamide Chemical and Physical Properties

Names and Identifiers

• N-(4-((3-Methylisoxazol-5-yl)methoxy)cyclohexyl)acrylamide
• 2411218-77-2
• EN300-7464719
• N-{4-[(3-methyl-1,2-oxazol-5-yl)methoxy]cyclohexyl}prop-2-enamide

• Inchi： 1S/C14H20N2O3/c1-3-14(17)15-11-4-6-12(7-5-11)18-9-13-8-10(2)16-19-13/h3,8,11-12H,1,4-7,9H2,2H3,(H,15,17)
• InChI Key： JZVLMDNRFIVPMG-UHFFFAOYSA-N
• SMILES： O(CC1=CC(C)=NO1)C1CCC(CC1)NC(C=C)=O

Computed Properties

• Exact Mass: 264.14739250g/mol
• Monoisotopic Mass: 264.14739250g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 64.4Ų

Additional information on N-(4-((3-Methylisoxazol-5-yl)methoxy)cyclohexyl)acrylamide

Comprehensive Overview of N-(4-((3-Methylisoxazol-5-yl)methoxy)cyclohexyl)acrylamide (CAS No. 2411218-77-2)

N-(4-((3-Methylisoxazol-5-yl)methoxy)cyclohexyl)acrylamide (CAS No. 2411218-77-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's molecular structure combines an acrylamide moiety with a 3-methylisoxazole ring linked via a cyclohexyl spacer, making it a versatile intermediate for drug discovery and development. Researchers are particularly interested in its role as a kinase inhibitor or protein-binding modulator, aligning with current trends in targeted cancer therapies and neurodegenerative disease research.

In recent years, the demand for small-molecule inhibitors like N-(4-((3-Methylisoxazol-5-yl)methoxy)cyclohexyl)acrylamide has surged, driven by breakthroughs in precision medicine and AI-driven drug design. The compound's CAS No. 2411218-77-2 frequently appears in patent literature, highlighting its utility in high-throughput screening assays. Its isoxazole core is known for enhancing metabolic stability, a critical factor in optimizing oral bioavailability—a hot topic in medicinal chemistry forums and search queries. Additionally, the acrylamide group offers reactivity for covalent protein targeting, a strategy gaining traction in irreversible inhibitor development.

The synthesis of N-(4-((3-Methylisoxazol-5-yl)methoxy)cyclohexyl)acrylamide typically involves multi-step organic reactions, including O-alkylation of the isoxazole precursor and subsequent amide coupling. Analytical techniques such as HPLC, NMR, and mass spectrometry are essential for purity validation, addressing common search terms like "how to characterize acrylamide derivatives". Environmental and safety assessments confirm its compatibility with green chemistry principles, a growing concern among synthetic chemists.

From a commercial perspective, CAS No. 2411218-77-2 is cataloged by leading chemical suppliers as a research-grade reagent, with applications spanning bioconjugation and proteomics. Its relevance to COVID-19-related protein studies (e.g., spike protein interactions) has further amplified interest, as evidenced by rising Google Scholar citations. The compound’s logP and hydrogen-bonding capacity also make it a candidate for blood-brain barrier penetration studies—a frequent query in neuropharmacology circles.

Future directions for N-(4-((3-Methylisoxazol-5-yl)methoxy)cyclohexyl)acrylamide may include exploration in photopharmacology, where light-responsive analogs could enable spatiotemporal control of drug activity. Collaborative studies between computational chemists and experimentalists are likely to leverage molecular docking tools to predict its binding affinities, a trending topic in cheminformatics communities. As the scientific landscape evolves, this compound exemplifies the intersection of structural innovation and therapeutic potential.